Cas no 871885-96-0 (1H-Imidazol-4-amine,1,5-dimethyl-)
871885-96-0 structure
Product Name:1H-Imidazol-4-amine,1,5-dimethyl-
CAS No:871885-96-0
MF:C5H9N3
MW:111.145060300827
CID:719382
Update Time:2024-01-31
1H-Imidazol-4-amine,1,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazol-4-amine,1,5-dimethyl-
- 4-Amino-1,5-dimethylimidazole
- Imidazole, 4-amino-1,5-dimethyl-
- 1H-Imidazol-4-amine, 1,5-dimethyl-
-
- Inchi: 1S/C5H9N3/c1-4-5(6)7-3-8(4)2/h3H,6H2,1-2H3
- InChI Key: GAPIQVRJFKCEQQ-UHFFFAOYSA-N
- SMILES: C1N(C)C(C)=C(N)N=1
Computed Properties
- Exact Mass: 111.08
- Monoisotopic Mass: 111.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 83.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.6
- Topological Polar Surface Area: 43.8A^2
1H-Imidazol-4-amine,1,5-dimethyl- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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